Calcium sulfite

• CAS: 10257-55-3
• Molecular Formula: CaSO3·2H2O; CaSO3; CaO3S
• Molecular Weight: 120.14 g/mol
• SMILES: [O-]S(=O)[O-].[Ca+2]
• InChI: InChI=1S/Ca.H2O3S/c;1-4(2)3/h;(H2,1,2,3)/q+2;/p-2
• InChIKey: GBAOBIBJACZTNA-UHFFFAOYSA-L

Calcium sulfite (CAS 10257-55-3) overcomes the performance limitations of generic sulfite salts by delivering cation-specific functionality across FGD oxidation, thermal processing, food preservation, and water treatment. • Mn²⁺-Selective FGD Oxidation: Enables targeted catalytic oxidation to gypsum using Mn²⁺-based catalysts; Co²⁺ systems are ineffective for calcium sulfite but effective for magnesium sulfite. • Hydrate-Controlled Thermal Behavior: Dihydrate form (CaSO₃·2H₂O) provides defined water release at 100°C-beneficial for extruded plastics, rubber compounding, and blowing agent applications. • Dual-Action Food Preservation (E226): Simultaneous antimicrobial/antioxidant protection and calcium-mediated firmness retention in brined fruits, canned vegetables, and cider-eliminates separate calcium salt supplementation. Supplied as ≥90% purity dihydrate powder with full REACH/TSCA compliance.

Calcium Sulfite (CAS 10257-55-3): Technical Baseline and Procurement-Relevant Specifications

Calcium sulfite (CAS 10257-55-3) is an inorganic calcium salt of sulfurous acid, existing predominantly as the dihydrate (CaSO₃·2H₂O) or hemihydrate (CaSO₃·½H₂O) under standard procurement and laboratory conditions [1]. It is characterized by low aqueous solubility (4.3 mg/100 mL at 18 °C), a solubility product (Ksp) of 3.1×10⁻⁷, and thermal decomposition at approximately 650 °C [1][2]. Industrially, it is generated in large quantities as a primary byproduct of flue gas desulfurization (FGD) via the reaction of SO₂ with limestone (CaCO₃) or hydrated lime (Ca(OH)₂) [1], and it is also commercially supplied as a food-grade preservative under the designation E226 [3].

• [1] Calcium sulfite. PubChem Compound Database; CID=10154041. National Center for Biotechnology Information. View Source
• [2] Calcium sulfite. ptable.com. Solubility: 4.3 mg/100 mL (18 °C); Ksp: 3.1×10⁻⁷. View Source
• [3] E226 (Calcium sulfite). Ataman Kimya. Technical Data Sheet. View Source

Why Generic Sulfite Substitution Fails: Key Differentiators for Calcium Sulfite (10257-55-3) Procurement

While all sulfite salts (e.g., sodium, magnesium, ammonium) share a common sulfite anion (SO₃²⁻) and function as reducing agents or preservatives, their physicochemical behavior in specific process environments is dictated by the associated cation. Direct substitution without considering cation-specific properties often leads to suboptimal performance or process failure. As detailed in Section 3, calcium sulfite exhibits unique solid-state catalytic sensitivity in FGD oxidation compared to magnesium and sodium analogs [1]; its hydrate form directly impacts thermal processing and stability [2]; and its divalent calcium cation confers distinct solubility and antimicrobial synergy advantages in food preservation systems relative to sodium sulfite [3].

• [1] Wang, L., et al. Selectivity of transition metal catalysts in promoting the oxidation of solid sulfites in flue gas desulfurization. Chemical Engineering Journal, 2015. View Source
• [2] Calcium sulfite hemihydrate vs dihydrate. NSTL Backfile Data Service Platform. View Source
• [3] Calcium sulfite (E226) Food Additive Technical Specifications. Food and Agriculture Organization (FAO). View Source

Quantitative Differentiation Guide: Calcium Sulfite (10257-55-3) vs. Alternative Sulfite Salts

Selective Catalytic Oxidation Behavior in Flue Gas Desulfurization (FGD) Byproduct Streams

In wet FGD systems where sulfite oxidation is required for gypsum production or waste stream management, the oxidation rate of solid calcium sulfite exhibits high sensitivity exclusively to Mn²⁺ catalysis. This contrasts with sodium sulfite and ammonium sulfite, which are broadly sensitive to multiple transition metals (Co²⁺, Mn²⁺), and magnesium sulfite, which is considerably sensitive to Co²⁺ [1]. This selective catalytic behavior determines the choice of oxidation catalysts and process design for FGD byproduct valorization.

Evidence Dimension	Transition metal catalytic sensitivity for oxidation rate
Target Compound Data	Highly sensitive to Mn²⁺; limited sensitivity to Co²⁺ and other transition metals
Comparator Or Baseline	Magnesium sulfite: Considerably sensitive to Co²⁺; Sodium sulfite & Ammonium sulfite: Sensitive to both Co²⁺ and Mn²⁺
Quantified Difference	Sensitivity classification differs: CaSO₃ is Mn²⁺-specific; MgSO₃ is Co²⁺-specific; Na₂SO₃/NH₄SO₃ are non-selective (broad sensitivity)
Conditions	Oxidation rate comparison of four solid sulfites (sodium, ammonium, magnesium, and calcium sulfites) in aqueous FGD slurry systems with transition metal ion addition

Why This Matters

For procurement related to FGD process optimization or byproduct handling, the specific Mn²⁺ requirement of calcium sulfite dictates catalyst selection and downstream oxidation efficiency, whereas generic substitution with magnesium or sodium sulfite would require a fundamentally different catalyst system (e.g., Co²⁺-based).

• [1] Wang, L., et al. Selectivity of transition metal catalysts in promoting the oxidation of solid sulfites in flue gas desulfurization. Chemical Engineering Journal, 2015. View Source

Hydrate Form and Thermal Stability Profile: Dihydrate vs. Hemihydrate

The target compound identified by CAS 10257-55-3 typically refers to the dihydrate form (CaSO₃·2H₂O). This hydrate exhibits a distinct thermal profile compared to the hemihydrate (CaSO₃·½H₂O). The dihydrate loses its two water molecules of crystallization at 100 °C, whereas the hemihydrate remains structurally intact beyond this temperature threshold [1]. Furthermore, the anhydrous salt decomposition temperature is specified at 650 °C [1]. This contrasts with sodium sulfite, which does not exhibit a comparable low-temperature dehydration step relevant to drying or formulation processes.

Evidence Dimension	Dehydration temperature of crystalline water
Target Compound Data	100 °C (loss of 2H₂O from CaSO₃·2H₂O)
Comparator Or Baseline	Hemihydrate (CaSO₃·½H₂O): No dehydration at 100 °C; Sodium sulfite (Na₂SO₃): Anhydrous, no dehydration step
Quantified Difference	Quantified 100 °C dehydration endotherm exclusive to the dihydrate form
Conditions	Thermal gravimetric analysis (TGA) and differential scanning calorimetry (DSC) under standard atmospheric pressure

Why This Matters

For applications involving heating, drying, or incorporation into thermally processed materials (e.g., plastics, rubber compounding, or specific food processing steps), the dihydrate form (CAS 10257-55-3) necessitates a process accommodation for water release at 100 °C, whereas the hemihydrate or anhydrous alternatives do not.

• [1] Calcium sulfite (10257-55-3) Technical Data Sheet. Macklin Biochemical Technology Co., Ltd. View Source

Aqueous Solubility and Solubility Product (Ksp) for Precipitation Control

Calcium sulfite exhibits extremely low aqueous solubility, quantified as 4.3 mg/100 mL (43 mg/L) at 18 °C, with a corresponding solubility product (Ksp) of 3.1×10⁻⁷ [1]. This solubility is orders of magnitude lower than that of sodium sulfite, which is freely soluble in water (approximately 28 g/100 mL at 20 °C for the heptahydrate) [2]. This extreme solubility differential enables calcium sulfite to function as an effective precipitant for heavy metals in wastewater treatment through ion exchange and precipitation mechanisms [3].

Evidence Dimension	Aqueous solubility (mg/100 mL)
Target Compound Data	4.3 mg/100 mL (18 °C); Ksp = 3.1×10⁻⁷
Comparator Or Baseline	Sodium sulfite (Na₂SO₃): ~28,000 mg/100 mL (20 °C, heptahydrate)
Quantified Difference	Calcium sulfite is approximately 6,500 times less soluble than sodium sulfite
Conditions	Solubility measured in distilled water at 18-20 °C

Why This Matters

In water treatment or ion-exchange applications, the low solubility of calcium sulfite enables effective precipitation and solid-liquid separation of sulfite and co-precipitated metals, whereas sodium sulfite remains fully dissolved, requiring entirely different downstream processing (e.g., membrane separation or chemical oxidation).

• [1] Calcium sulfite. ptable.com. Solubility: 4.3 mg/100 mL (18 °C); Ksp: 3.1×10⁻⁷. View Source
• [2] Sodium sulfite. PubChem Compound Database; CID=24437. View Source
• [3] US Patent 5,011,610. Water treatment method using solid particulate calcium sulfite. View Source

Preservative Efficacy and Divalent Cation Synergy in Food Matrices

As a food preservative (E226), calcium sulfite provides both antioxidant (oxygen-scavenging) function from the sulfite anion and structural/textural benefits from the calcium cation. In applications such as canned vegetables or brined fruits (e.g., cherries), calcium sulfite not only prevents microbial spoilage and enzymatic browning but also contributes to increased firmness and texture retention via calcium-mediated cross-linking of pectin in plant cell walls [1]. This dual functionality is absent in sodium sulfite (E221) or sodium metabisulfite (E223), which rely solely on sulfite-derived preservation [2]. Patent literature specifically describes calcium sulfite brine treatments for fruit preservation lasting 3-6 weeks while maintaining product integrity [3].

Evidence Dimension	Preservative mechanism and functional benefit
Target Compound Data	Antioxidant + antimicrobial + calcium-mediated texture firming
Comparator Or Baseline	Sodium sulfite (E221): Antioxidant + antimicrobial only
Quantified Difference	Qualitative functional advantage: calcium sulfite provides additional structural preservation of plant tissue
Conditions	Food preservation of fruits (e.g., cherries), canned vegetables, and cider/wine

Why This Matters

For food manufacturers seeking to maintain both microbial stability and textural quality in processed produce, calcium sulfite offers a single-additive solution that sodium-based sulfites cannot replicate without additional calcium salt supplementation.

• [1] E226 Calcium Sulphite. Broes Ingredients. Product technical application note. View Source
• [2] EFSA Panel on Food Additives and Nutrient Sources (ANS). Re-evaluation of sulfur dioxide-sulfites (E 220-228). EFSA Journal 2016;14(4):4438. View Source
• [3] US Patent 4,271,204. Sulfite treatment of cherries. View Source

Industrial Dechlorination (Antichlor) and Bleaching Auxiliary Performance

Calcium sulfite functions as an antichlor (dechlorinating agent) in textile and paper bleaching processes, reacting with residual chlorine or hypochlorite to form calcium chloride and sulfate. Its solid, low-solubility form allows for controlled, stoichiometric dechlorination without introducing highly soluble sodium ions that can interfere with downstream processes or contribute to effluent salinity [1]. In paper manufacturing, calcium sulfite has been utilized as a filler and pigment, with patent literature claiming greater brightness and opacity than commonly used fillers such as china clay and chalk [2]. In contrast, sodium sulfite introduces sodium ions that can increase wastewater conductivity and interfere with certain papermaking chemistries.

Evidence Dimension	Dechlorination efficiency and downstream compatibility
Target Compound Data	Solid antichlor; introduces calcium cation; low solubility; patent claims superior brightness/opacity as filler
Comparator Or Baseline	Sodium sulfite: Highly soluble; introduces sodium cation; increases effluent salinity
Quantified Difference	Qualitative advantage: lower effluent conductivity impact and improved filler optical properties
Conditions	Textile bleaching (post-hypochlorite treatment) and paper pulp filler applications

Why This Matters

For textile and paper manufacturers subject to wastewater discharge limits for total dissolved solids (TDS) or sodium, calcium sulfite provides a sodium-free antichlor alternative that also offers optical property benefits as a filler.

• [1] Calcium sulfite: Antichlor and bleaching applications. Ataman Kimya Technical Documentation. View Source
• [2] US Patent 2,375,786. Method of producing improved calcium sulphite. View Source

Heavy Metal Removal via Insolubilization in Wastewater Treatment

Solid particulate calcium sulfite effectively insolubilizes dissolved heavy metal ions (e.g., Pb²⁺, Cd²⁺, Cu²⁺, Hg²⁺) from contaminated water streams through a combination of precipitation (forming metal sulfites) and surface adsorption/ion exchange with the calcium cation [1]. This mechanism leverages the extremely low solubility product of many heavy metal sulfites. While sodium sulfite can also precipitate certain metals, it introduces highly soluble sodium ions that remain in the treated effluent and increase total dissolved solids (TDS). Calcium sulfite, being sparingly soluble, minimizes TDS contribution while providing a solid substrate for metal capture and subsequent filtration removal [1].

Evidence Dimension	Heavy metal removal mechanism and effluent TDS impact
Target Compound Data	Insolubilization via precipitation and ion exchange; low residual TDS contribution; removable solid matrix
Comparator Or Baseline	Sodium sulfite: Precipitation only; high residual TDS from sodium ions
Quantified Difference	Qualitative advantage: reduced effluent TDS and improved solid-liquid separation
Conditions	Batch or continuous treatment of metal-contaminated wastewater with excess solid calcium sulfite

Why This Matters

For wastewater treatment facilities operating under strict TDS discharge permits, calcium sulfite offers a compliance advantage over sodium sulfite by providing effective metal removal without contributing significant dissolved solids to the effluent.

• [1] US Patent 5,011,610. Water treatment method using solid particulate calcium sulfite. View Source

Optimal Procurement and Application Scenarios for Calcium Sulfite (CAS 10257-55-3) Based on Quantitative Evidence

Scenario 1: FGD Byproduct Valorization Requiring Mn²⁺-Specific Oxidation Catalysis

In wet flue gas desulfurization (WFGD) systems where the sulfite-rich slurry must be oxidized to gypsum (CaSO₄·2H₂O) for saleable byproduct generation or landfill disposal, the selective catalytic sensitivity of calcium sulfite to Mn²⁺ dictates catalyst selection. Procurement of calcium sulfite-derived FGD material or design of oxidation processes using this compound should incorporate Mn²⁺-based catalysts rather than Co²⁺-based systems, which are ineffective for calcium sulfite but effective for magnesium sulfite [1]. This selectivity enables targeted oxidation process design without unintended side reactions from broadly catalytic transition metals.

Scenario 2: Thermally Processed Formulations Requiring Dihydrate Dehydration Control

For applications involving thermal processing above 100 °C—such as incorporation into extruded plastics, rubber compounding, or thermally dried food ingredients—the dihydrate form (CAS 10257-55-3) requires process accommodation for water release at 100 °C [1]. Procurement specifications should verify the hydrate form (dihydrate vs. hemihydrate) to ensure consistent processing behavior. If water release is undesirable, an anhydrous or hemihydrate alternative may be more suitable; conversely, if controlled moisture release is beneficial (e.g., as a blowing agent or internal lubricant), the dihydrate form offers a defined thermal event.

Scenario 3: Processed Fruit and Vegetable Preservation Requiring Dual Functionality

In the preservation of brined fruits (e.g., cherries), canned vegetables, or cider, calcium sulfite (E226) provides simultaneous antimicrobial/antioxidant protection and calcium-mediated firmness retention [1]. Procurement of calcium sulfite for these applications eliminates the need for separate calcium salt supplementation (e.g., calcium chloride) to maintain product texture, thereby simplifying ingredient inventories and reducing formulation complexity. This dual functionality is not achievable with sodium sulfite (E221) or sodium metabisulfite (E223) [2]. Patent-validated brine treatments using calcium sulfite have demonstrated effective fruit preservation over 3-6 week storage periods [3].

Scenario 4: Wastewater Treatment Requiring Low-Effluent-TDS Heavy Metal Removal

For industrial wastewater streams contaminated with dissolved heavy metals (Pb²⁺, Cd²⁺, Cu²⁺, Hg²⁺) and subject to strict total dissolved solids (TDS) discharge limits, solid particulate calcium sulfite provides effective metal insolubilization without contributing significant sodium or other soluble ions to the effluent [1]. This contrasts with sodium sulfite-based treatment, which increases effluent TDS and may require additional downstream treatment or exceed discharge permits. Procurement of calcium sulfite for this application enables compliance with TDS regulations while achieving target metal removal efficiencies via precipitation and solid-liquid separation [1].

• [1] Wang, L., et al. Selectivity of transition metal catalysts in promoting the oxidation of solid sulfites in flue gas desulfurization. Chemical Engineering Journal, 2015. View Source
• [2] Calcium sulfite (10257-55-3) Technical Data Sheet. Macklin Biochemical Technology Co., Ltd. View Source
• [3] E226 Calcium Sulphite. Broes Ingredients. Product technical application note. View Source
• [4] EFSA Panel on Food Additives and Nutrient Sources (ANS). Re-evaluation of sulfur dioxide-sulfites (E 220-228). EFSA Journal 2016;14(4):4438. View Source
• [5] US Patent 4,271,204. Sulfite treatment of cherries. View Source
• [6] US Patent 5,011,610. Water treatment method using solid particulate calcium sulfite. View Source